Cas no 374554-89-9 (3-chloro-6-fluorobenzodisoxazole)
374554-89-9 structure
Product Name:3-chloro-6-fluorobenzodisoxazole
CAS No:374554-89-9
MF:C7H3ClFNO
MW:171.556224107742
MDL:MFCD16996105
CID:1027110
PubChem ID:66570665
Update Time:2025-08-05
3-chloro-6-fluorobenzodisoxazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-6-fluorobenzo[d]isoxazole
- 3-Chloro-6-fluoro-1,2-benzoxazole
- AB71606
- AK-67876
- ANW-45054
- CTK8B4448
- KB-235822
- SureCN7124248
- KOCRLZPOPOTYCU-UHFFFAOYSA-N
- W5831
- ST24028491
- DTXSID30735272
- CS-0019169
- 374554-89-9
- DS-1960
- EN300-250878
- SCHEMBL7124248
- MFCD16996105
- DB-357025
- AKOS015999182
- 3-chloro-6-fluorobenzodisoxazole
-
- MDL: MFCD16996105
- Inchi: 1S/C7H3ClFNO/c8-7-5-2-1-4(9)3-6(5)11-10-7/h1-3H
- InChI Key: KOCRLZPOPOTYCU-UHFFFAOYSA-N
- SMILES: ClC1C2C=CC(=CC=2ON=1)F
Computed Properties
- Exact Mass: 170.9887196g/mol
- Monoisotopic Mass: 170.9887196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
- XLogP3: 2.8
Experimental Properties
- Boiling Point: 255.4±20.0°C at 760 mmHg
3-chloro-6-fluorobenzodisoxazole Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Store in freezer, under -20°C(BD208860)
3-chloro-6-fluorobenzodisoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KL119-1g |
3-chloro-6-fluorobenzodisoxazole |
374554-89-9 | 97% | 1g |
3127CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KL119-250mg |
3-chloro-6-fluorobenzodisoxazole |
374554-89-9 | 97% | 250mg |
1023CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KL119-100mg |
3-chloro-6-fluorobenzodisoxazole |
374554-89-9 | 97% | 100mg |
541CNY | 2021-05-08 | |
| Chemenu | CM125121-1g |
3-chloro-6-fluorobenzo[d]isoxazole |
374554-89-9 | 97% | 1g |
$316 | 2021-08-05 | |
| Chemenu | CM125121-5g |
3-chloro-6-fluorobenzo[d]isoxazole |
374554-89-9 | 97% | 5g |
$948 | 2021-08-05 | |
| Chemenu | CM125121-10g |
3-chloro-6-fluorobenzo[d]isoxazole |
374554-89-9 | 97% | 10g |
$1389 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FB683-200mg |
3-chloro-6-fluorobenzodisoxazole |
374554-89-9 | 97% | 200mg |
783.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FB683-50mg |
3-chloro-6-fluorobenzodisoxazole |
374554-89-9 | 97% | 50mg |
270.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FB683-1g |
3-chloro-6-fluorobenzodisoxazole |
374554-89-9 | 97% | 1g |
2700.0CNY | 2021-07-12 | |
| abcr | AB438081-250 mg |
3-Chloro-6-fluorobenzo[d]isoxazole; . |
374554-89-9 | 250MG |
€189.90 | 2022-06-10 |
3-chloro-6-fluorobenzodisoxazole Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
374554-89-9 (3-chloro-6-fluorobenzodisoxazole) Related Products
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